Cas no 22713-46-8 (1,3-Benzenedisulfonicacid, ion(2-))
22713-46-8 structure
Product Name:1,3-Benzenedisulfonicacid, ion(2-)
CAS No:22713-46-8
MF:C6H4O6S2
MW:236.222359657288
CID:257802
PubChem ID:117448
Update Time:2025-04-19
1,3-Benzenedisulfonicacid, ion(2-) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedisulfonicacid, ion(2-)
- benzene-1,3-disulfonate
- benzene-1,3-disulfonic acid
- Benzene-m-disulphonate
- BENZENE-M-DISULFONATE
- AS-813/43501531
- 1,3-benzenedisulfonate
- NS00086363
- m-benzenedisulfonate
- 22713-46-8
- EINECS 245-170-9
- DTXSID20177248
-
- Inchi: 1S/C6H6O6S2/c7-13(8,9)5-2-1-3-6(4-5)14(10,11)12/h1-4H,(H,7,8,9)(H,10,11,12)/p-2
- InChI Key: WRUAHXANJKHFIL-UHFFFAOYSA-L
- SMILES: S(C1C=CC=C(C=1)S(=O)(=O)[O-])(=O)(=O)[O-]
Computed Properties
- Exact Mass: 235.94492
- Monoisotopic Mass: 235.945
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.3
- Topological Polar Surface Area: 131Ų
Experimental Properties
- PSA: 114.4
1,3-Benzenedisulfonicacid, ion(2-) Related Literature
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Jonathan Clayden,Stephen J. M. Rowbottom,Warren J. Ebenezer,Michael G. Hutchings Org. Biomol. Chem. 2009 7 4871
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Ranjay K. Tiwari,Ipsha Shruti,J. N. Behera RSC Adv. 2021 11 10767
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Eisuke Watanabe,Chiaki Miyamoto,Asumi Tanaka,Kenzo Iizuka,Satoshi Iwatsuki,Masahiko Inamo,Hideo D. Takagi,Koji Ishihara Dalton Trans. 2013 42 8446
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Carson Baldwin,Jonathan Cumming,Aaron T. Timperman Analyst 2005 130 318
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5. Oxidation of Tiron by (pyrophosphato)manganese(iii). Kinetics and mechanismImre Bozor,László I. Simándi J. Chem. Soc. Dalton Trans. 2002 3226
22713-46-8 (1,3-Benzenedisulfonicacid, ion(2-)) Related Products
- 581-75-9(Naphthalene-2,6-disulfonic acid)
- 26158-00-9(Benzenesulfonic acid monohydrate)
- 76530-12-6(Naphthalene-2-sulfonic acid hydrate)
- 6654-64-4(Naphthalene-1,3,5-trisulphonic Acid)
- 19402-64-3(Ammonium Benzenesulfonate)
- 120-18-3(2-Naphthalene Sulfonic Acid)
- 98-11-3(Phenylsulfonic Acid)
- 6036-00-6(2-Naphthalenesulfonic acid hydrate)
- 92-41-1(Naphthalene-2,7-disulfonic acid)
- 7134-41-0(4-sulfanylbenzene-1-sulfonic acid)
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